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Compound of Interest

Compound Name: 2-Hydroxydecanenitrile

Cat. No.: B15082039 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for 2-Hydroxydecanenitrile was publicly

available at the time of this assessment. The following guidance is based on the safety profiles

of structurally similar chemicals, including Decanenitrile and various other hydroxynitriles.

Researchers, scientists, and drug development professionals must conduct a thorough, site-

specific risk assessment before handling this compound.

This guide provides essential, immediate safety and logistical information for the operational

use and disposal of 2-Hydroxydecanenitrile, offering procedural, step-by-step guidance.

Quantitative Data Summary
The following table summarizes the key safety and physical properties of chemicals structurally

related to 2-Hydroxydecanenitrile. This data should be used as a reference point for risk

assessment.
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Property Decanenitrile
2-
Hydroxybenzonitril
e

General Nitrile
Compounds

Physical State Liquid Powder Solid Varies

GHS Hazard

Statements

H302, H312, H332

(Harmful if swallowed,

in contact with skin, or

if inhaled)

H302, H317, H318

(Harmful if swallowed,

May cause an allergic

skin reaction, Causes

serious eye damage)

May release cyanide

upon decomposition

Signal Word Warning Danger Varies

Personal Protective

Equipment (PPE)

Protective gloves,

protective clothing,

eye protection, face

protection

Protective gloves,

protective clothing,

eye protection, face

protection

Chemical-resistant

gloves (Nitrile

recommended), safety

goggles or face shield,

lab coat

Engineering Controls

Use in a well-

ventilated area or

outdoors

Ensure adequate

ventilation, especially

in confined areas.

Eyewash stations and

safety showers should

be close to the

workstation.

Use in a chemical

fume hood to

minimize inhalation

exposure.

First Aid: Skin Contact

Wash off immediately

with soap and plenty

of water while

removing all

contaminated clothes

and shoes. Get

medical attention.

Wash off immediately

with plenty of water for

at least 15 minutes. If

skin irritation persists,

call a physician.

Immediately flush skin

with plenty of water for

at least 15 minutes.

Remove contaminated

clothing.

First Aid: Eye Contact Rinse immediately

with plenty of water,

also under the eyelids,

for at least 15

Rinse immediately

with plenty of water,

also under the eyelids,

for at least 15

Immediately flush

eyes with plenty of

water for at least 15

minutes, lifting lower
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minutes. Get medical

attention.

minutes. Get medical

attention.

and upper eyelids

occasionally.

First Aid: Ingestion

Clean mouth with

water. Get medical

attention.

Clean mouth with

water and drink

afterwards plenty of

water. Get medical

attention if symptoms

occur.

Do NOT induce

vomiting. Never give

anything by mouth to

an unconscious

person. Rinse mouth

with water.

Disposal

Dispose of

contents/container to

an approved waste

disposal plant.

Dispose of

contents/container to

an approved waste

disposal plant.

Dispose of as

hazardous waste in

accordance with local,

state, and federal

regulations.

Experimental Protocols: Safe Handling and Disposal
The following protocols provide a step-by-step guide for the safe handling and disposal of 2-
Hydroxydecanenitrile, based on best practices for similar chemical compounds.

Personal Protective Equipment (PPE) and Engineering
Controls
1. Engineering Controls:

Always handle 2-Hydroxydecanenitrile in a certified chemical fume hood to minimize
inhalation exposure.
Ensure that a safety shower and eyewash station are readily accessible and have been
recently tested.

2. Personal Protective Equipment:

Eye and Face Protection: Wear chemical safety goggles that meet ANSI Z87.1 standards. A
face shield should be worn over safety glasses if there is a splash hazard.[1]
Skin Protection:
Wear a flame-retardant lab coat with long sleeves.
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Use chemical-resistant gloves (nitrile rubber is a common recommendation for nitriles, but
glove compatibility should be confirmed with the manufacturer).
Inspect gloves for any signs of degradation or punctures before each use.
Change gloves immediately if they become contaminated.
Respiratory Protection: If engineering controls are not sufficient to maintain exposure below
permissible limits, a NIOSH-approved respirator with an appropriate cartridge for organic
vapors and particulates should be used.[2]

Step-by-Step Handling Procedure
Preparation:

Before handling, ensure all necessary PPE is donned correctly.

Clear the work area of any unnecessary items to prevent clutter and potential cross-

contamination.

Have spill control materials (e.g., absorbent pads, sand) readily available.

Handling the Compound:

Dispense the required amount of 2-Hydroxydecanenitrile carefully within the chemical

fume hood.

Avoid generating dust if the compound is a solid.

Keep the container tightly closed when not in use.

Avoid contact with skin, eyes, and clothing.[2]

Do not eat, drink, or smoke in the laboratory.[1]

Post-Handling:

Thoroughly wash hands with soap and water after handling the compound, even if gloves

were worn.

Decontaminate the work surface and any equipment used.
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Remove and properly store or dispose of PPE.

Spill and Emergency Procedures
Small Spills:

Evacuate the immediate area.

Wearing appropriate PPE, cover the spill with an inert absorbent material such as sand or

vermiculite.

Sweep up the absorbed material and place it in a sealed, labeled container for hazardous

waste disposal.

Ventilate the area and wash the spill site after material pickup is complete.

Large Spills:

Evacuate the laboratory immediately and alert others in the vicinity.

Contact your institution's emergency response team.

Prevent entry into the affected area.

Disposal Plan
All waste containing 2-Hydroxydecanenitrile must be treated as hazardous waste.

Waste Collection:

Collect all waste materials (including contaminated PPE, absorbent materials from spills,

and empty containers) in a designated, properly labeled hazardous waste container.

Do not mix with other incompatible waste streams.

Container Labeling:

Clearly label the waste container with "Hazardous Waste" and the full chemical name: "2-
Hydroxydecanenitrile".
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Include the date of waste generation.

Storage:

Store the sealed waste container in a designated, well-ventilated, and secure waste

accumulation area, away from incompatible materials.

Disposal:

Arrange for the disposal of the hazardous waste through your institution's Environmental

Health and Safety (EHS) office or a licensed chemical waste disposal contractor.[1]

Do not dispose of 2-Hydroxydecanenitrile down the drain or in regular trash.

Visual Workflow for Handling 2-
Hydroxydecanenitrile
The following diagram illustrates the logical workflow for the safe handling of 2-
Hydroxydecanenitrile, from preparation to disposal.
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1. Preparation

2. Handling

3. Cleanup & Decontamination

4. Waste Disposal

Emergency Protocol

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Verify Fume Hood Operation

Prepare Spill Kit

Dispense Chemical in Fume Hood

Perform Experimental Work

Keep Container Closed Spill Occurs

If Spill

Decontaminate Work Surfaces

Wash Hands Thoroughly

Doff and Dispose/Store PPE

Collect Waste in Labeled Container

Store in Designated Area

Arrange for EHS Pickup

Evacuate & Alert

Contact EHS/Emergency Response

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 2-Hydroxydecanenitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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